Cas no 885459-29-0 (<br>ethyl 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-5-methylthieno[2,3-d]pyrimi dine-6-carboxylate)

• Product Name: <br>ethyl 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-5-methylthieno[2,3-d]pyrimi dine-6-carboxylate
• CAS No: 885459-29-0
• MF: C₁₇H₁₄Cl₂N₂O₂S₂
• MW: 413.341259479523
• CID: 3106360
• PubChem ID: 3438427
• Update Time: 2025-04-21

<br>ethyl 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-5-methylthieno[2,3-d]pyrimi dine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-5-methylthieno[2,3-d]pyrimi dine-6-carboxylate
• Ethyl 4-chloro-2-(((4-chlorophenyl)thio)methyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-2-[(4-chlorophenyl)sulfanylmethyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• EN300-07390
• DTXSID301119510
• ethyl4-chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• 885459-29-0
• Ethyl 4-chloro-2-[[(4-chlorophenyl)thio]methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• CS-0288542

• Inchi： 1S/C17H14Cl2N2O2S2/c1-3-23-17(22)14-9(2)13-15(19)20-12(21-16(13)25-14)8-24-11-6-4-10(18)5-7-11/h4-7H,3,8H2,1-2H3
• InChI Key： QHSHJNYEINIWGG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CSC3C=CC(=CC=3)Cl)=N1)SC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 411.9873754g/mol
• Monoisotopic Mass: 411.9873754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines